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Compound of Interest

Compound Name: 2-Ethylquinoline

CAS No.: 1613-34-9

Cat. No.: B167955 Get Quote

This guide provides a comprehensive technical overview of 2-Ethylquinoline, a heterocyclic

aromatic organic compound with significant applications in research and development,

particularly within the pharmaceutical and chemical industries. This document is intended for

researchers, scientists, and drug development professionals, offering in-depth insights into its

chemical properties, synthesis, applications, and safety protocols.

Core Identity and Physicochemical Profile
2-Ethylquinoline, identified by the CAS number 1613-34-9, is a derivative of quinoline, a

structural motif prevalent in numerous biologically active compounds.[1] Its core structure

consists of a benzene ring fused to a pyridine ring, with an ethyl group substituted at the

second position. This substitution pattern significantly influences its chemical reactivity and

physical properties, making it a versatile intermediate in organic synthesis.

The fundamental identifiers and properties of 2-Ethylquinoline are crucial for its application in

experimental settings. Understanding these parameters ensures the accuracy and

reproducibility of scientific endeavors.
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Table 1: Key Identifiers and Physicochemical Properties of 2-Ethylquinoline
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Property Value Source

CAS Number 1613-34-9 [1]

Molecular Formula C₁₁H₁₁N [1]

Molecular Weight 157.21 g/mol [1]

IUPAC Name 2-ethylquinoline [1]

Appearance
Colorless to light orange/yellow

clear liquid
[2]

Boiling Point 246-248 °C at 760 mmHg [3]

Melting Point -2 °C [2]

Flash Point 110 °C (230 °F) [2]

Density ~1.06 g/cm³ [2]

Refractive Index 1.61 [2]

Solubility in Water 2.5 g/L at 20 °C [2]

Solubility (Organic) Soluble in ether, chloroform [2]

LogP (o/w) 2.59 [3]

Synthesis Methodologies: From Classic Reactions
to Modern Approaches
The synthesis of the quinoline scaffold is a well-established area of organic chemistry, with

several named reactions forming the classical foundation, including the Skraup, Doebner-von

Miller, and Friedländer syntheses.[4][5] These methods, while historically significant, often

require harsh conditions, strong acids, or produce significant byproducts.

Modern synthetic chemistry has advanced towards more efficient, atom-economical, and

environmentally benign protocols. One such contemporary approach involves the metal-free

oxidative cyclization of 2-styrylanilines with compounds containing active methyl groups, such

as 2-methylquinoline, to construct functionalized quinolines.[6]
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Starting Materials Reaction Conditions

Core Process

Product

2-Styrylaniline

Oxidative Cyclization

2-Methylquinoline Iodine (I2) Catalyst TBHP (Oxidant) DMSO (Solvent) Heat (120 °C)

Functionalized Quinoline

Click to download full resolution via product page

Experimental Protocol: Metal-Free Synthesis of
Functionalized Quinolines
This protocol is adapted from a demonstrated metal-free approach for synthesizing quinoline

derivatives.[6] The rationale behind this method is the in-situ generation of an aldehyde from

the active methyl group of a compound like 2-methylquinoline, which then undergoes

condensation and cyclization with a 2-styrylaniline derivative. This process avoids the use of

heavy metal catalysts, which can be costly and toxic.

Materials:

2-Styrylaniline derivative (0.3 mmol)

2-Methylquinoline derivative (0.54 mmol)

Iodine (I₂) (0.2 equiv)

tert-Butyl hydroperoxide (TBHP, 70% in water) (3 equiv)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b167955?utm_src=pdf-body-img
https://pubs.acs.org/doi/10.1021/acsomega.2c07736
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetic acid (1 equiv)

Dimethyl sulfoxide (DMSO) (1.5 mL)

Procedure:

Reaction Setup: To a sealed reaction tube, add the 2-styrylaniline derivative, the 2-

methylquinoline derivative, iodine, and DMSO.

Addition of Reagents: Sequentially add acetic acid and TBHP to the reaction mixture at room

temperature.

Heating: Seal the tube and place it in a preheated oil bath at 120 °C.

Reaction Monitoring: Stir the reaction mixture for the prescribed time (typically several

hours). The progress can be monitored by Thin Layer Chromatography (TLC) until the

starting material is consumed.

Workup: After completion, cool the reaction mixture to room temperature. Dilute with water

and extract with an appropriate organic solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product is then purified by column

chromatography on silica gel to yield the desired functionalized quinoline.

This self-validating system relies on the clear consumption of starting materials and the

formation of a new product, verifiable by TLC and subsequent spectroscopic analysis (NMR,

MS). The choice of an iodine catalyst and TBHP as an oxidant is critical for the efficient

oxidation of the C(sp³)–H bond of the methyl group to an aldehyde, which is the key

intermediate step.[6]

Applications in Research and Drug Development
The quinoline scaffold is a cornerstone in medicinal chemistry, appearing in a wide array of

natural products and synthetic pharmaceuticals.[7] These compounds exhibit a broad spectrum

of biological activities, including antibacterial, anticancer, anti-inflammatory, and antimalarial

properties.[4]
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Key Roles of 2-Substituted Quinolines:

Pharmaceutical Scaffolding: 2-Ethylquinoline serves as a vital building block for

constructing more complex molecules with potential therapeutic value. The quinoline nucleus

is a privileged structure, meaning it is frequently found in active pharmaceutical ingredients.

Antimalarial Agents: The quinoline ring is famously the core of quinine and its synthetic

analogs like chloroquine, which have been pivotal in the fight against malaria.

Anticancer Research: Numerous quinoline derivatives have been investigated for their

cytotoxic effects against various cancer cell lines.

Antibacterial and Antifungal Agents: The structural motif is present in compounds that show

potent activity against a range of microbial pathogens.[4]

Beyond pharmaceuticals, quinoline and its derivatives like 2-ethylquinoline find use as

corrosion inhibitors, solvents for resins, and in the manufacturing of dyes.[8]

Analytical Characterization
The identity and purity of 2-Ethylquinoline are typically confirmed using standard analytical

techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary method for separation

and identification. The retention time in the GC provides a characteristic fingerprint, while the

mass spectrum offers structural information through fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed

information about the molecular structure, confirming the arrangement of protons and carbon

atoms.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

functional groups present in the molecule.

Table 2: Key Mass Spectrometry Data for 2-Ethylquinoline (GC-MS, EI)
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m/z (Mass-to-Charge
Ratio)

Relative Intensity (%) Interpretation

157 63.73 Molecular Ion [M]⁺

156 99.99 [M-H]⁺

129 30.52 Fragment Ion

128 20.35 Fragment Ion

77 13.57
Phenyl Group Fragment

[C₆H₅]⁺

Source: PubChem CID 137113[1]

Safety, Handling, and Storage
As a chemical reagent, 2-Ethylquinoline must be handled with appropriate care. Adherence to

safety protocols is paramount to ensure the well-being of laboratory personnel.

GHS Hazard Classification:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Table 3: Safety and Handling Protocols for 2-Ethylquinoline
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Aspect Protocol

Personal Protective Equipment (PPE)

Wear protective gloves, chemical safety

goggles, and a lab coat. Use in a well-ventilated

area or under a chemical fume hood.[9]

Handling

Avoid breathing dust, fumes, gas, mist, vapors,

or spray. Do not get in eyes, on skin, or on

clothing. Wash hands thoroughly after handling.

[9]

Storage

Keep container tightly closed in a dry and well-

ventilated place. Store in a cool, dark place. It is

sensitive to air and light.[2][10]

First Aid (Skin)

Immediately wash with plenty of soap and water.

If skin irritation occurs, get medical

advice/attention.

First Aid (Eyes)

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

First Aid (Ingestion)
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[10]

Fire Fighting

Use CO₂, powder, or water spray. Fight larger

fires with water spray or alcohol-resistant foam.

[9]

Disposal

Dispose of contents/container to an approved

waste disposal plant in accordance with local,

state, and federal regulations.

Conclusion
2-Ethylquinoline is a chemical compound of significant utility, particularly as a scaffold and

intermediate in the synthesis of pharmaceuticals and other high-value chemicals. Its well-

defined physicochemical properties, coupled with evolving synthesis methodologies, ensure its
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continued relevance in both academic research and industrial applications. A thorough

understanding of its characteristics, synthetic pathways, and safety requirements, as detailed in

this guide, is essential for its effective and safe utilization in the laboratory and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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